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Compound of Interest

Compound Name: Potassium thiocyanate-13C,15N

Cat. No.: B046533 Get Quote

This guide provides an in-depth overview of commercially available Potassium thiocyanate-

¹³C,¹⁵N, a critical reagent for researchers, scientists, and drug development professionals. This

isotopically labeled compound is an invaluable tool for a range of applications, including

metabolic tracer studies, quantification of biological thiocyanate levels, and elucidation of

biochemical pathways.

Commercially Available Potassium Thiocyanate-
¹³C,¹⁵N: A Comparative Overview
For researchers sourcing Potassium thiocyanate-¹³C,¹⁵N (CAS Number: 143673-61-4), several

reputable suppliers offer this compound with varying specifications. The following table

summarizes key quantitative data from prominent vendors to facilitate easy comparison and

procurement.
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Supplier
Catalog
Number

Isotopic
Enrichment

Chemical
Purity

Available
Quantities

Cambridge

Isotope

Laboratories, Inc.

CNLM-3952
¹³C, 99%; ¹⁵N,

98%[1][2]
≥95%[1][2] 0.5 g[1][2]

Sigma-Aldrich 486140

¹³C, 99 atom %;

¹⁵N, 98 atom %

[3][4]

Not specified 500 mg[3]

MedChemExpres

s
HY-131465S Not specified Not specified 5 mg, 10 mg[5]

LGC Standards TRC-P698522 Not specified Not specified
5 mg, 25 mg, 50

mg[6]

Santa Cruz

Biotechnology
sc-223942 Not specified Not specified

Inquire for

availability

Benchchem B046533 Not specified High-purity
Inquire for

availability[7]

Crescent

Chemical

Company

MS-486140-

500MG
Not specified Not specified 500 mg[8]

Alfa Chemistry Not specified Not specified Not specified
Inquire for

availability[9]

Experimental Protocol: Quantification of
Thiocyanate in Biological Samples using Isotope
Dilution GC-MS
The use of ¹³C,¹⁵N-labeled potassium thiocyanate as an internal standard allows for highly

accurate and sensitive quantification of endogenous thiocyanate in biological matrices. The

following is a detailed methodology adapted from a published protocol for the determination of

thiocyanate in plasma/serum, urine, and saliva by gas chromatography-mass spectrometry

(GC-MS).[5]
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Reagents and Materials
Potassium thiocyanate-¹³C,¹⁵N (Internal Standard)

Potassium thiocyanate (for calibration standards)

Ultrapure water

Acetate buffer

Saturated sodium chloride solution

Toluene

Derivatization solution: 2,3,4,5,6-pentafluorobenzylbromide (PFBBr) in dichloromethane

Helium (carrier gas)

Methane (reagent gas for NCI)

4 ml screw cap vials

Microvials

Laboratory shaker

Centrifuge

Centrifugal vacuum concentrator

Gas chromatograph coupled with a mass spectrometer (GC-MS)

Preparation of Solutions
Internal Standard (ISTD) Stock Solution: Accurately weigh 14.87 mg of KSCN (¹³C,¹⁵N) into a

100 ml volumetric flask and dissolve in ultrapure water. Fill the flask to the mark with

ultrapure water.[5]
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ISTD Working Solution: Pipette 4 ml of the ISTD stock solution into a 100 ml volumetric flask

and dilute to the mark with ultrapure water. Store at 2-8 °C.[5]

Calibration Standard Stock Solution: A commercially available 0.1 M potassium thiocyanate

solution can be used.

Calibration Standards: Prepare a series of spiking solutions by diluting the calibration

standard stock solution with ultrapure water to cover the desired concentration range.

Sample Preparation
Thaw deep-frozen biological samples (plasma, serum, urine, or saliva) at room temperature

and mix thoroughly.

Pipette 100 µl of plasma/serum or urine, or 20 µl of saliva into a 4 ml screw cap vial.[5]

Add the following reagents to the vial:

300 µl ultrapure water (400 µl for saliva samples)[5]

25 µl acetate buffer[5]

50 µl of the ISTD working solution[5]

50 µl of saturated sodium chloride solution[5]

25 µl toluene[5]

75 µl of the derivatization solution[5]

Seal the vial and mix the solution vigorously for 30 minutes on a laboratory shaker.[5]

Add 2 ml of toluene to the reaction mixture and shake for another 5 minutes.[5]

Centrifuge the sample at 2250 × g for 10 minutes at room temperature to separate the

phases.[5]

Transfer 300 µl of the upper toluene phase into a microvial.[5]
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Reduce the volume to 150–200 µl in a centrifugal vacuum concentrator at room temperature

for approximately 5 minutes to remove residual dichloromethane.[5]

The sample is now ready for GC-MS analysis.

GC-MS Analysis
Instrumentation: A gas chromatograph coupled with a mass spectrometer operating in

negative chemical ionization (NCI) mode.[5]

Gas Chromatography Parameters:

Column: Rxi-5 ms (or equivalent), 25 m length, 0.25 mm inner diameter, 0.25 μm film

thickness.[5]

Injector Temperature: 220 °C.[5]

Oven Temperature Program: Initial temperature 50 °C, ramp at 70 °C/min to 270 °C, hold

for 3 minutes.[5]

Carrier Gas: Helium at a constant flow rate of 1 ml/min.[5]

Injection Volume: 1 µl with a 1:20 split ratio.[5]

Mass Spectrometry Parameters:

Ionization Mode: Negative Chemical Ionization (NCI) using methane as the reagent gas.[5]

Data Acquisition: Monitor the specific ions corresponding to the derivatized endogenous

thiocyanate and the ¹³C,¹⁵N-labeled internal standard.

Workflow for Thiocyanate Quantification
The following diagram illustrates the experimental workflow for the quantification of thiocyanate

in biological samples using an isotopically labeled internal standard.
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Workflow for Thiocyanate Quantification using Isotope Dilution GC-MS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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